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Compound of Interest

Compound Name: Semialactone

Cat. No.: B1153217

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the production of
muconolactone, a valuable lactone intermediate, using metabolically engineered
microorganisms. The focus is on the strategic engineering of Pseudomonas putida KT2440, a
robust and versatile microbial chassis for biochemical production.

Application Notes

Muconolactone is an intermediate in the B-ketoadipate pathway, a central route for the
microbial catabolism of aromatic compounds. Its chemical structure makes it a precursor for
various polymers and specialty chemicals. Metabolic engineering offers a sustainable
alternative to traditional chemical synthesis for producing muconolactone from renewable
feedstocks like glucose or lignin-derived aromatic compounds.

The primary strategy for microbial muconolactone production involves the targeted deletion of
the pcaD gene in host organisms that possess a functional 3-ketoadipate pathway, such as
Pseudomonas putida. The pcaD gene encodes the enzyme [(-ketoadipate enol-lactone
hydrolase, which catalyzes the conversion of 3-ketoadipate enol-lactone to (-ketoadipate. A
deletion of pcaD blocks this pathway, leading to the accumulation of upstream intermediates,
which are then converted to muconolactone.

Engineered strains of P. putida have demonstrated significant potential for high-titer
muconolactone production. By leveraging advanced genetic tools and optimized fermentation
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strategies, it is possible to achieve industrially relevant production metrics.

Quantitative Data on Muconolactone Production

The following table summarizes key quantitative data from metabolic engineering studies
focused on muconolactone production in Pseudomonas putida.
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Metabolic Pathway for Muconolactone Production

The production of muconolactone in engineered P. putida is achieved by diverting
intermediates from the native aromatic catabolism pathway. The diagram below illustrates the
metabolic route from protocatechuate, a key intermediate derived from both lignin components
and glucose (via the shikimate pathway), to muconolactone upon the deletion of the pcaD
gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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